Cas no 16281-60-0 (Hydrazinecarbothioamide,2-(2,3-dihydro-2-phenyl-4H-1-benzopyran-4-ylidene)-)
16281-60-0 structure
Product Name:Hydrazinecarbothioamide,2-(2,3-dihydro-2-phenyl-4H-1-benzopyran-4-ylidene)-
CAS No:16281-60-0
MF:C16H15N3OS
MW:297.374801874161
CID:228846
PubChem ID:9562299
Update Time:2025-04-19
Hydrazinecarbothioamide,2-(2,3-dihydro-2-phenyl-4H-1-benzopyran-4-ylidene)- Chemical and Physical Properties
Names and Identifiers
-
- Hydrazinecarbothioamide,2-(2,3-dihydro-2-phenyl-4H-1-benzopyran-4-ylidene)-
- [(E)-(2-phenyl-2,3-dihydrochromen-4-ylidene)amino]thiourea
- 2-phenyl-chroman-4-one thiosemicarbazone
- CHEMBL2376005
- Flavanone, thiosemicarbazone
- NSC114647
- BDBM50491144
- NSC-114647
- 16281-60-0
- DTXSID10430273
-
- Inchi: 1S/C16H15N3OS/c17-16(21)19-18-13-10-15(11-6-2-1-3-7-11)20-14-9-5-4-8-12(13)14/h1-9,15H,10H2,(H3,17,19,21)/b18-13+
- InChI Key: NFSYORCWJJDWTH-QGOAFFKASA-N
- SMILES: S=C(N)N/N=C1/C2C=CC=CC=2OC(C2C=CC=CC=2)C/1
Computed Properties
- Exact Mass: 297.09375
- Monoisotopic Mass: 297.09358328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 91.7Ų
Experimental Properties
- PSA: 59.64
- LogP: 3.83890
Hydrazinecarbothioamide,2-(2,3-dihydro-2-phenyl-4H-1-benzopyran-4-ylidene)- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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